Cas no 954594-91-3 (N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide)

• Product Name: N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide
• CAS No: 954594-91-3
• MF: C₁₇H₁₄ClFN₂O₃
• MW: 348.756066799164
• CID: 6093369
• PubChem ID: 16921044
• Update Time: 2025-10-16

N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide
• N-[[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-fluorobenzamide
• F2373-0658
• AKOS024644251
• N-{[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}-3-fluorobenzamide
• 954594-91-3
• N-((3-(3-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-3-fluorobenzamide

• Inchi： 1S/C17H14ClFN2O3/c18-12-4-2-6-14(8-12)21-10-15(24-17(21)23)9-20-16(22)11-3-1-5-13(19)7-11/h1-8,15H,9-10H2,(H,20,22)
• InChI Key： ZQHTUUKPBOUZEF-UHFFFAOYSA-N
• SMILES： C(NCC1OC(=O)N(C2=CC=CC(Cl)=C2)C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 348.0676982g/mol
• Monoisotopic Mass: 348.0676982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide

Comprehensive Overview of N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide (CAS No. 954594-91-3)

N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide (CAS No. 954594-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a 1,3-oxazolidine core, which is a five-membered heterocyclic ring containing both nitrogen and oxygen atoms. The presence of a 3-chlorophenyl group and a 3-fluorobenzamide moiety further enhances its potential for diverse applications, particularly in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold, which could be leveraged to design inhibitors for enzymes or receptors involved in various diseases. The compound's fluorine and chlorine substituents are known to improve metabolic stability and binding affinity, making it a promising candidate for further study.

From an industrial perspective, CAS No. 954594-91-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to synthesize such compounds, minimizing waste and reducing hazardous byproducts. This aligns with the broader trend of green pharmaceuticals, where the focus is on developing efficient and environmentally benign processes.

Another area of interest is the compound's potential in agrochemical applications. The oxazolidine ring system is known to exhibit pesticidal and herbicidal activities, and modifications to its structure could lead to the development of new crop protection agents. Given the global push for sustainable agriculture, this aspect of N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide is particularly relevant.

For those searching for synthetic routes or analytical data related to this compound, it is important to note that its characterization typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its intended applications.

In summary, N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-fluorobenzamide (CAS No. 954594-91-3) represents a versatile and scientifically valuable compound with broad potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its properties, this compound is likely to remain a focal point for innovation and development.